56-45-1

Serine

In Stock

• CAS RN:
• 56-45-1

• Formula:
• C3H7NO2

• InChI:
• InChI=1S/C3H7NO3/c4-2(1-5)3(6)7/h2,5H,1,4H2,(H,6,7)/t2-/m0/s1

• InChIKey:
• QNAYBMKLOCPYGJ-REOHCLBHSA-N

• Non-essential amino acid. Used as a precursor to several amino acids, including glycine, cysteine and other metabolites such as sphingolipids and folate. Also used in bio-synthesis of purines and pyrimidines. Plays a vital role in catalytic function of enzymes. L-serine and its metabolic products are essential for cell proliferation and specific functions of the central nervous system.
  L-Serine is a non-essential amino acid. It is produced from 3-phosphoglycerate in a multistep biosynthesis catalyzed by phosphoglycerate dehydrogenase (PGDH), phosphoserine aminotransferase (PSAT), and phosphoserine phosphatase (PSP). L-Serine can also be derived from dietary sources, as well as protein and phospholipid turnover. Defective L-serine biosynthesis is associated with neural tube defects and deoxysphingolipid accumulation in patients with Neu-Laxova syndrome, a rare disease chara...

1-(Fluoromethyl)-3-iodobenzene

In Stock

• CAS RN:
• 456-45-1

• Formula:
• C7H6FI

• InChI:
• InChI=1S/C7H6FI/c8-5-6-2-1-3-7(9)4-6/h1-4H,5H2

• InChIKey:
• CLGUNKIQACZLMY-UHFFFAOYSA-N

• 1-(Fluoromethyl)-3-iodobenzene is a useful research compound. Its molecular formula is C7H6FI and its molecular weight is 236.02 g/mol. The purity is usually 95%.

2,2-Difluoro-1,3-benzodioxole-5-carboxamide, 98%

In Stock

• CAS RN:
• 656-45-1

• Formula:
• C8H5F2NO3

• InChI:
• InChI=1S/C8H5F2NO3/c9-8(10)13-5-2-1-4(7(11)12)3-6(5)14-8/h1-3H,(H2,11,12)

• InChIKey:
• WGGWGRFTWDRLRP-UHFFFAOYSA-N

• 2,2-Difluoro-1,3-benzodioxole-5-carboxamide, 98% is a useful research compound. Its molecular formula is C8H5F2NO3 and its molecular weight is 201.13 g/mol. The purity is usually 95%.

4-(benzylcarbamoyl)butanoic Acid

In Stock

• CAS RN:
• 42856-45-1

• Formula:
• C12H15NO3

• InChI:
• InChI=1S/C12H15NO3/c14-11(7-4-8-12(15)16)13-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,13,14)(H,15,16)

• InChIKey:
• QJKFETKWAWVFBY-UHFFFAOYSA-N

• 4-(benzylcarbamoyl)butanoic Acid is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.

Oleyl imidazoline

Usually In Stock

• CAS RN:
• 21656-45-1

• Formula:
• C20H38N2

• InChI:
• InChI=1S/C20H38N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-21-18-19-22-20/h9-10H,2-8,11-19H2,1H3,(H,21,22)/b10-9-

• InChIKey:
• VPROSGVVNDHJLC-KTKRTIGZSA-N

• Oleyl imidazoline is a useful research compound. Its molecular formula is C20H38N2 and its molecular weight is 306.5 g/mol. The purity is usually 95%.

3-methyl-1-(2-bromoethyl)-1,6-dihydro-1H-pyridazin-6-one

In Stock

• CAS RN:
• 89856-45-1

• Formula:
• C7H9BrN2O

• InChI:
• InChI=1S/C7H9BrN2O/c1-6-2-3-7(11)10(9-6)5-4-8/h2-3H,4-5H2,1H3

• InChIKey:
• YTUPFPALSRJFIF-UHFFFAOYSA-N

• 3-methyl-1-(2-bromoethyl)-1,6-dihydro-1H-pyridazin-6-one is a useful research compound. Its molecular formula is C7H9BrN2O and its molecular weight is 217.06 g/mol. The purity is usually 95%.

4-Chloro-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-2-fluorobenzophenone

In Stock

• CAS RN:
• 898756-45-1

• Formula:
• C21H21ClFNO3

• InChI:
• InChI=1S/C21H21ClFNO3/c22-16-5-6-18(19(23)13-16)20(25)17-4-2-1-3-15(17)14-24-9-7-21(8-10-24)26-11-12-27-21/h1-6,13H,7-12,14H2

• InChIKey:
• NYWSZPXBSGHRFL-UHFFFAOYSA-N

• 4-Chloro-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-2-fluorobenzophenone is a useful research compound. Its molecular formula is C21H21ClFNO3 and its molecular weight is 389.8 g/mol. The purity is usually 95%.

N-(4-chlorophenyl)-N'-cyanourea

In Stock

• CAS RN:
• 115956-45-1

• Formula:
• C8H6ClN3O

• InChI:
• InChI=1S/C8H6ClN3O/c9-6-1-3-7(4-2-6)12-8(13)11-5-10/h1-4H,(H2,11,12,13)

• InChIKey:
• IHUHHIXEUQJMFN-UHFFFAOYSA-N

• N-(4-chlorophenyl)-N'-cyanourea is a useful research compound. Its molecular formula is C8H6ClN3O and its molecular weight is 195.6 g/mol. The purity is usually 95%.

2-chloro-4-fluoro-N-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)benzamide

In Stock

• CAS RN:
• 1797656-45-1

• Formula:
• C17H18ClFN4O

• InChI:
• InChI=1S/C17H18ClFN4O/c1-11-8-13(22-17(21-11)23-6-2-3-7-23)10-20-16(24)14-5-4-12(19)9-15(14)18/h4-5,8-9H,2-3,6-7,10H2,1H3,(H,20,24)

• InChIKey:
• LXCNJPOKFUTRDQ-UHFFFAOYSA-N

• 2-chloro-4-fluoro-N-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C17H18ClFN4O and its molecular weight is 348.81. The purity is usually 95%.

N-(4-(4-methoxypiperidin-1-yl)phenyl)-1-(m-tolyl)methanesulfonamide

In Stock

• CAS RN:
• 1797856-45-1

• Formula:
• C20H26N2O3S

• InChI:
• InChI=1S/C20H26N2O3S/c1-16-4-3-5-17(14-16)15-26(23,24)21-18-6-8-19(9-7-18)22-12-10-20(25-2)11-13-22/h3-9,14,20-21H,10-13,15H2,1-2H3

• InChIKey:
• GDUOQRHHKPYWEL-UHFFFAOYSA-N

• N-(4-(4-methoxypiperidin-1-yl)phenyl)-1-(m-tolyl)methanesulfonamide is a useful research compound. Its molecular formula is C20H26N2O3S and its molecular weight is 374.5. The purity is usually 95%.

N-(3,3-Dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2361656-45-1

• Formula:
• C14H16N2O3

• InChI:
• InChI=1S/C14H16N2O3/c1-4-12(17)15-9-5-6-11-10(7-9)16-13(18)14(2,3)8-19-11/h4-7H,1,8H2,2-3H3,(H,15,17)(H,16,18)

• InChIKey:
• OPZQGDGUWYRLHP-UHFFFAOYSA-N

• N-(3,3-Dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)prop-2-enamide is a useful research compound. Its molecular formula is C14H16N2O3 and its molecular weight is 260.293. The purity is usually 95%.